Cas no 1806267-10-6 (Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate)

• Product Name: Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate
• CAS No: 1806267-10-6
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5003944
• Update Time: 2025-05-19

Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-16-12(15)6-9-4-5-11(14)10(7-13)8(9)2/h4-5,14H,3,6H2,1-2H3
• InChI Key： WURRBQRYQMSGIF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=C(C#N)C=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate

Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate (CAS No. 1806267-10-6): A Comprehensive Overview

Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate (CAS No. 1806267-10-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique molecular structure, exhibits a range of potential applications in drug development and therapeutic research. The presence of both cyano and hydroxyl functional groups, along with a methyl substituent, makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The molecular formula of Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate is C₁₀H₉NO₃, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This structure not only contributes to its chemical reactivity but also influences its biological properties. The compound's solubility profile and stability under various conditions are critical factors that determine its suitability for different applications, particularly in pharmaceutical formulations.

In recent years, Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate has been studied for its potential role in the development of novel therapeutic agents. Its structural features suggest that it may interact with biological targets in ways that could be beneficial for treating a variety of diseases. For instance, the cyano group can participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological receptors. Meanwhile, the hydroxyl group can serve as a site for further functionalization, allowing chemists to tailor the molecule for specific pharmacological effects.

The compound's relevance in drug discovery is further underscored by its potential as a precursor in the synthesis of more complex molecules. Researchers have explored its use in creating derivatives that exhibit enhanced pharmacological activity or improved pharmacokinetic properties. These derivatives could be explored for their efficacy in treating conditions such as inflammation, pain, and neurodegenerative disorders. The ability to modify the structure of Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate provides chemists with a valuable tool for designing new drugs with targeted therapeutic profiles.

The synthesis of Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a phenolic precursor, which is then subjected to cyanation and esterification reactions. The choice of reagents and catalysts can significantly impact the yield and purity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research and development purposes.

In addition to its pharmaceutical applications, Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate has shown promise in other areas of chemical research. Its unique structural features make it a useful building block for materials science applications, such as the development of organic electronic materials or functional polymers. The compound's ability to undergo various chemical transformations allows researchers to create novel materials with tailored properties.

The biological activity of Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate has been investigated through both computational modeling and experimental studies. Computational methods have been used to predict how the molecule might interact with biological targets at the atomic level. These predictions are then validated through experimental testing, which involves assessing the compound's effects on cell cultures or animal models. Such studies have provided valuable insights into its potential therapeutic applications.

The safety profile of Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate is another critical aspect that has been thoroughly evaluated. Researchers have conducted toxicity studies to determine its effects on various biological systems. These studies have helped establish safe dosage ranges and potential side effects associated with its use. Understanding these parameters is essential for ensuring that the compound can be safely used in both research and clinical settings.

The future prospects for Ethyl 3-cyano-4-hydroxy-2-methylphenylacetate are promising, given its versatility and potential applications across multiple fields. Continued research efforts are expected to uncover new uses for this compound and expand its role in drug development and material science. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in realizing these possibilities.